8-(2-(4-(furan-2-carbonyl)piperazin-1-yl)ethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[2-[4-(furan-2-carbonyl)piperazin-1-yl]ethyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H25N7O4/c1-13-14(2)28-16-17(24(3)21(31)23-18(16)29)22-20(28)27(13)11-8-25-6-9-26(10-7-25)19(30)15-5-4-12-32-15/h4-5,12H,6-11H2,1-3H3,(H,23,29,31)
• InChI Key: RTLBLSBMDLEWPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCN4CCN(CC4)C(=O)C5=CC=CO5)N(C(=O)NC3=O)C)C
• Molecular Formula: C21H25N7O4
• Molecular Weight: 439.5 g/mol

Description

8-(2-(4-(furan-2-carbonyl)piperazin-1-yl)ethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C21H25N7O4 and its molecular weight is 439.476. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Evaluation of Imidazo[2,1-f]purine-2,4-dione Derivatives

Research has synthesized and evaluated a series of N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione for their potential as ligands for the 5-HT(1A) receptor, which is significant for understanding their anxiolytic and antidepressant activities. Preclinical studies highlighted that certain derivatives exhibit anxiolytic-like activity, while others demonstrated antidepressant-like effects in mice models, comparable to that of Diazepam and Imipramine. This suggests their potential utility in mental health treatment and underscores the importance of further research to fully understand their therapeutic applications and mechanisms of action (Zagórska et al., 2009).

Antidepressant and Anxiolytic Potential

Another study focused on 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, identifying compounds with high affinity for serotonin receptors and phosphodiesterase inhibitors. One compound, in particular, showed promising results as a potential antidepressant in preliminary pharmacological in vivo studies. It demonstrated greater potency in antianxiety effects than the reference drug, diazepam. This underscores the compound's significance in developing new antidepressant and anxiolytic treatments (Zagórska et al., 2016).

Structural and Molecular Insights

Research on the structural characteristics of similar compounds provides insights into their potential pharmaceutical applications. For instance, studies have detailed the typical geometry of the purine system in certain derivatives, revealing their potential as a foundation for developing new pharmacological agents. The detailed structural analysis aids in understanding the interaction mechanisms with biological targets, which is crucial for tailoring compounds for specific therapeutic applications (Karczmarzyk et al., 1995).